![molecular formula C15H15N3O5 B2526901 N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide CAS No. 763098-42-6](/img/structure/B2526901.png)
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide
Overview
Description
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide, also known as ENPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. ENPA is a small molecule that has been synthesized using a unique method, and its mechanism of action has been studied extensively.
Scientific Research Applications
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide has been shown to have potential applications in drug discovery and development. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It also inhibits the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins. These activities contribute to its anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and tumor growth in animal models. It has also been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has been found to be well-tolerated in animal studies, with no significant toxicity observed.
Advantages and Limitations for Lab Experiments
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide is a small molecule that can be easily synthesized in the laboratory. It has been shown to be stable under various conditions, making it suitable for use in in vitro and in vivo studies. However, its solubility in aqueous solutions is limited, which can pose challenges for some experiments.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide. One area of interest is its potential use in the treatment of neurological disorders. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. Another area of interest is the development of derivatives of this compound with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and development.
Conclusion
This compound is a novel compound that has shown promising results in scientific research applications. Its unique synthesis method and mechanism of action make it a valuable tool for drug discovery and development. While there are limitations to its use in lab experiments, the potential applications of this compound in the treatment of various diseases make it an exciting area of research for the future.
Synthesis Methods
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide has been synthesized using a one-pot reaction method that involves the condensation of 2-nitropyridine-3-carboxaldehyde with 2-ethoxyphenylamine, followed by the addition of acetic anhydride and sodium acetate. This method has been optimized to yield high purity this compound in good yields.
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O5/c1-2-22-12-7-4-3-6-11(12)17-14(19)10-23-13-8-5-9-16-15(13)18(20)21/h3-9H,2,10H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RABVLAHHWQFTSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)COC2=C(N=CC=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101328258 | |
Record name | N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101328258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
7.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID85271559 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
763098-42-6 | |
Record name | N-(2-ethoxyphenyl)-2-(2-nitropyridin-3-yl)oxyacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101328258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.